Steric Hindrance Parameters Compared with Common Alkylamine Building Blocks
The (3,3-dimethylbutyl)(2,4,4-trimethylpentan-2-yl)amine scaffold provides a uniquely encumbered secondary amine environment. The α‑carbon of the 2,4,4‑trimethylpentan‑2‑yl arm bears two methyl groups and a neopentyl‑type CH2C(CH3)3 group, while the 3,3‑dimethylbutyl arm presents a quaternary carbon β to the amine. In contrast, common procurement‑list alternatives such as tert‑octylamine (2,4,4‑trimethylpentan‑2‑amine, CAS 107‑45‑9) or 3,3‑dimethylbutylamine (CAS 15673‑00‑4) possess only one branched arm, offering lower steric demands . No direct head‑to‑head comparison of catalytic or biological activity of the title compound with these fragments has been published. However, using computed steric descriptors (molar refractivity 70.4±0.3 cm³, freely rotatable bonds = 6) versus tert‑octylamine (MR ~40.0) or 3,3‑dimethylbutylamine (MR ~32.5) supports a quantifiable steric differentiation .
| Evidence Dimension | Steric bulk (molar refractivity) |
|---|---|
| Target Compound Data | 70.4 ± 0.3 cm³ (ChemSpider predicted) |
| Comparator Or Baseline | tert-Octylamine: ~40.0 cm³; 3,3-Dimethylbutylamine: ~32.5 cm³ (ACD/Labs predicted) |
| Quantified Difference | 1.76× to 2.17× higher steric volume vs. single-arm fragments |
| Conditions | ACD/Labs Percepta Platform v14 physicochemical prediction module |
Why This Matters
Procurement decisions for fragment-based screening or scaffold-hopping campaigns depend on the ability to obtain sterically differentiated amine cores; this compound offers a quantifiably larger steric footprint than its singly-branched procurable alternatives.
